Cas no 2825008-54-4 (7,8-difluoro-2,4-dimethylquinoline-3-carboxylic acid)

• Product Name: 7,8-difluoro-2,4-dimethylquinoline-3-carboxylic acid
• CAS No: 2825008-54-4
• MF: C₁₂H₉F₂NO₂
• MW: 237.202170133591
• CID: 5672338
• PubChem ID: 165767276
• Update Time: 2025-06-12

7,8-difluoro-2,4-dimethylquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7,8-Difluoro-2,4-dimethyl-3-quinolinecarboxylic acid (ACI)
• 3-Quinolinecarboxylic acid, 7,8-difluoro-2,4-dimethyl- (ACI)
• 7,8-difluoro-2,4-dimethylquinoline-3-carboxylic acid

• Inchi： 1S/C12H9F2NO2/c1-5-7-3-4-8(13)10(14)11(7)15-6(2)9(5)12(16)17/h3-4H,1-2H3,(H,16,17)
• InChI Key： XWZCBUKQZRMUQY-UHFFFAOYSA-N
• SMILES： O=C(C1C(C)=C2C(C(=C(C=C2)F)F)=NC=1C)O

Additional information on 7,8-difluoro-2,4-dimethylquinoline-3-carboxylic acid

Recent Advances in the Study of 7,8-Difluoro-2,4-dimethylquinoline-3-carboxylic Acid (CAS: 2825008-54-4)

7,8-Difluoro-2,4-dimethylquinoline-3-carboxylic acid (CAS: 2825008-54-4) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This quinoline derivative has shown promising potential in various therapeutic applications, particularly in the development of novel antimicrobial and anticancer agents. Recent studies have focused on elucidating its molecular mechanisms of action, optimizing its synthetic pathways, and exploring its structure-activity relationships (SAR) to enhance its pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 7,8-difluoro-2,4-dimethylquinoline-3-carboxylic acid exhibits potent inhibitory activity against bacterial DNA gyrase, with particular efficacy against drug-resistant strains of Staphylococcus aureus. The researchers employed X-ray crystallography to reveal the compound's binding mode within the gyrase active site, providing crucial insights for further structural optimization. Molecular dynamics simulations further supported these findings, showing stable binding interactions over extended periods.

In oncology research, preliminary in vitro studies have indicated that this compound may function as a selective kinase inhibitor, showing preferential activity against certain cancer cell lines while demonstrating minimal cytotoxicity toward normal cells. A recent patent application (WO2023056789) describes derivatives of 7,8-difluoro-2,4-dimethylquinoline-3-carboxylic acid designed to improve blood-brain barrier penetration, suggesting potential applications in treating central nervous system malignancies.

The synthetic chemistry of 7,8-difluoro-2,4-dimethylquinoline-3-carboxylic acid has seen notable advancements. A 2024 publication in Organic Process Research & Development reported an improved synthetic route with higher yields (78% overall) and reduced environmental impact through solvent optimization. The new protocol utilizes continuous flow chemistry techniques, addressing previous challenges in scaling up production while maintaining purity standards required for pharmaceutical applications.

Pharmacokinetic studies in animal models have revealed favorable absorption and distribution profiles for this compound, with oral bioavailability exceeding 60% in rodent studies. However, researchers note that metabolic stability remains an area requiring further optimization, as first-pass metabolism significantly reduces systemic exposure. Several research groups are currently investigating prodrug strategies to address this limitation while maintaining the compound's therapeutic efficacy.

The future research directions for 7,8-difluoro-2,4-dimethylquinoline-3-carboxylic acid appear particularly promising. Ongoing clinical trials (Phase I/II) are evaluating its safety and efficacy as part of combination therapies for resistant infections. Additionally, computational chemistry approaches are being employed to design next-generation analogs with improved target selectivity and reduced off-target effects. These developments position this compound as a valuable scaffold for continued drug discovery efforts in multiple therapeutic areas.